Cas no 133893-84-2 (2(1H)-Pyrimidinone, 5-acetyl-4,6-dimethyl-)

• Product Name: 2(1H)-Pyrimidinone, 5-acetyl-4,6-dimethyl-
• CAS No: 133893-84-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1234648
• PubChem ID: 71341130
• Update Time: 2025-04-20

2(1H)-Pyrimidinone, 5-acetyl-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 5-acetyl-4,6-dimethyl-
• 5-acetyl-4,6-dimethyl-1H-pyrimidin-2-one
• 5-Acetyl-4,6-dimethylpyrimidin-2(1H)-one
• DTXSID20768130
• 133893-84-2

• Inchi： 1S/C8H10N2O2/c1-4-7(6(3)11)5(2)10-8(12)9-4/h1-3H3,(H,9,10,12)
• InChI Key： CTCCXYQRNCNUGV-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=NC(NC=1C)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• PSA: 58.53